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Compound of Interest

Compound Name: D-[2-13C]gulose

Cat. No.: B1516552

Get Quote

Executive Summary
D-Gulose is a rare aldohexose found in potent antibiotics (e.g., Bleomycin) and marine

alginates. Unlike glucose, which predominantly adopts a stable pyranose form, gulose exhibits

a complex tautomeric equilibrium in solution, containing significant fractions of furanose forms

due to steric crowding in the pyranose chair.

This guide details a high-precision protocol for characterizing these conformers using D-[2-
13C]gulose. The introduction of a

C label at the C2 position acts as a "spectral spy," resolving severe proton overlap in the 3.2–
4.0 ppm region and enabling the measurement of heteronuclear coupling constants (

) that are definitive reporters of anomeric configuration and ring puckering.

Scientific Rationale & Mechanism
The "Crowded Spectrum" Problem
In unlabeled carbohydrates, the non-anomeric protons (H2–H6) often resonate in a narrow

spectral window, leading to higher-order effects and inseparable multiplets. In D-gulose, the H2

proton is critical for distinguishing between
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and

anomers, yet it is frequently obscured.

The D-[2-13C] Solution
Enrichment at C2 provides three distinct analytical advantages:

Spectral Filtering: We can use

C-filtered spin-echo experiments to observe only the H2 proton, eliminating background
noise from H3–H6.

Anomeric Assignment via Coupling: The vicinal coupling pathway

and the geminal

are sensitive to the torsion angle

(C2-C1-O1), aiding in the assignment of anomeric configuration (

vs.

).

Ring Form Determination: The chemical shift of the C2 carbon itself shifts significantly

between pyranose (

~70-74 ppm) and furanose (

~76-82 ppm) forms.

Experimental Protocol
Materials & Preparation

Analyte: D-[2-13C]gulose (99% atom %

C).

Solvent: D
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O (99.96% D) for exchangeable proton removal; or DMSO-

if hydroxyl proton coupling is required (rare for basic conformational analysis).

Internal Standard: DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) or TSP. Avoid acetone

as it may overlap with furanose signals.

Step-by-Step Preparation:

Lyophilization: Lyophilize 5–10 mg of D-[2-13C]gulose from D

O twice to fully exchange hydroxyl protons and simplify the spectrum to non-exchangeable
CH signals.

Dissolution: Dissolve the solid in 600

L of high-purity D

O containing 0.5 mM DSS.

Equilibration: Allow the sample to sit at room temperature for at least 4 hours.

Expert Insight: Freshly dissolved crystalline sugar is usually 100% in one anomeric form.

You must wait for mutarotation to reach tautomeric equilibrium to analyze the solution

state population.

NMR Acquisition Parameters
All experiments should be performed on a spectrometer

500 MHz equipped with a cryoprobe for optimal sensitivity.
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Experiment Pulse Sequence Key Parameter Purpose

1D

H
zg30 d1 = 10s

Quantitative

integration of

anomeric protons

(H1).

1D

C
zgpg30

Decoupling: Inverse

Gated

Quantitative

integration of C1/C2

signals (NOE

suppressed).

2D

H-

C HSQC

hsqcetgpsisp2 Multiplicity Edited

Distinguish CH vs CH

(C6); correlate H2 to

labeled C2.

2D HMBC hmbcgplpndqf = 8 Hz

Connect H1 to C2 and

H2 to C1 for topology

verification.

1D

H {

C} Spin-Echo

zggp (modified)

The "Spy" Filter:

Selects only H2

protons attached to

C.

Experimental Workflow Visualization
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2D HSQC (Coupled)
(Measure 1J_CH)

 Extract J-Couplings

Calculate Tautomeric
Distribution & Geometry

Click to download full resolution via product page

Figure 1: Analytical workflow for site-specific carbohydrate analysis. The

C-filter step is the critical deviation from standard protocols, leveraging the label to simplify the
spectrum.

Data Interpretation & Analysis
Tautomeric Equilibrium
Upon equilibration, D-gulose distributes into four forms. Use the H1 integrals (from 1D
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H) or C1 integrals (from quantitative

C) to calculate percentages.

Typical Chemical Shifts (D

O):

Tautomer
H1

(ppm)
(Hz)

C1

(ppm)

C2

(ppm)

Est.
Population

-Pyranose ~5.20 3.8 ~93.0 ~71.5 ~15%

-Pyranose ~4.85 8.2 ~97.0 ~74.0 ~65%

-Furanose ~5.25 4.5 ~96.5 ~77.0 ~5%

-Furanose ~5.30 3.5 ~102.0 ~81.0 ~15%

Note: Populations are approximate and temperature-dependent. Furanose forms are identified

by the downfield shift of C2 and C4.

Using Coupling Constants for Conformation
The coupling constants extracted from the C2-labeled HSQC are definitive.

Anomeric Configuration (

):

Although we labeled C2, the natural abundance C1 signal is split by the labeled C2 (

Hz).

However, we look at the H1 satellite in the proton spectrum.

Rule:
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-anomers (equatorial H1) typically show

Hz.

-anomers (axial H1) show

Hz.

Ring Puckering (

):

-D-gulopyranose: The H1-H2 coupling is large (~8.2 Hz), indicating a trans-diaxial
arrangement. This confirms the

chair conformation where H1 is axial and H2 is axial.

-D-gulopyranose: The H1-H2 coupling is small (~3.8 Hz), indicating an equatorial-axial
(gauche) relationship.

Pathway of Mutarotation
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Figure 2: Mutarotation equilibrium of D-gulose. The open-chain aldehyde is the transient

intermediate allowing interconversion between pyranose (blue) and furanose (green) forms.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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